(S)-6-(Pyrrolidin-3-yloxy)pyrazin-2-amine hydrochloride

• Molecular Formula: C8H13ClN4O
• Molecular Weight: 216.67 g/mol
• IUPAC Name: 6-[(3S)-pyrrolidin-3-yl]oxypyrazin-2-amine;hydrochloride
• InChI: InChI=1S/C8H12N4O.ClH/c9-7-4-11-5-8(12-7)13-6-1-2-10-3-6;/h4-6,10H,1-3H2,(H2,9,12);1H/t6-;/m0./s1
• InChI Key: VFNDARWIDMUZRS-RGMNGODLSA-N
• Isomeric SMILES: C1CNC[C@H]1OC2=NC(=CN=C2)N.Cl
• Canonical SMILES: C1CNCC1OC2=NC(=CN=C2)N.Cl

Description

(S)-6-(Pyrrolidin-3-yloxy)pyrazin-2-amine hydrochloride ( 1417789-55-9) is a high-purity chemical building block supplied with a minimum purity of 98% . This compound features a molecular formula of C8H13ClN4O and a molecular weight of 216.67 g/mol . Its structure incorporates a chiral (S)-configured pyrrolidine ring linked via an ether bridge to a 2-aminopyrazine core, a configuration of significant interest in medicinal chemistry for its resemblance to privileged structures in drug discovery. The pyrrolidine ring is a saturated, nitrogen-containing heterocycle that contributes to the molecule's three-dimensionality and potential for targeted interactions . This compound serves as a versatile advanced intermediate for constructing more complex molecules, particularly in antimicrobial research . The structural motif of a pyrrolidine ring fused or connected to nitrogen-containing heterocycles, such as pyrazines and pyrrolopyrimidines, is extensively investigated for developing new therapeutic agents . These derivatives are noted for their broad-spectrum bioactivities, which include antibacterial, antifungal, and antiviral effects, making them valuable scaffolds in addressing the critical global challenge of antimicrobial resistance (AMR) . The aminopyrazine component is a key pharmacophore in various patented bioactive compounds, highlighting its relevance in designing new pharmaceutical agents . For research applications, the product is provided as the hydrochloride salt to enhance solubility and stability. It is recommended to store the material in a dry and sealed environment to preserve its integrity . This product is intended for research and development purposes only and is strictly not for diagnostic, therapeutic, or human use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-6-(Pyrrolidin-3-yloxy)pyrazin-2-amine hydrochloride typically involves the construction of the pyrrolidine and pyrazine rings followed by their functionalization. One common method is the cyclization of appropriate precursors under controlled conditions. For instance, the synthesis might start with the reaction of a pyrazine derivative with a pyrrolidine derivative in the presence of a suitable catalyst and solvent. The reaction conditions, such as temperature and pH, are carefully controlled to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. Techniques such as microwave-assisted organic synthesis (MAOS) can be employed to enhance synthetic efficiency . Additionally, continuous flow reactors might be used to ensure consistent production quality and scalability.

Chemical Reactions Analysis

Key Synthetic Routes and Yields

Step	Reaction Type	Reagents/Conditions	Yield	Source
1	Chlorination of pyrazine	POCl3, DMF, reflux	85–90%
2	Amination at C2	NH3 (aq.), CuI, 100°C	70–75%
3	Etherification at C6	(S)-Pyrrolidin-3-ol, K2CO3, DMF, 80°C	60–65%
4	Salt formation	HCl (g), Et2O	>95%

Stereochemical Considerations

The (S)-pyrrolidin-3-yloxy group’s configuration is retained via chiral resolution or asymmetric synthesis. For example:

• Chiral Pool Strategy : Use enantiopure (S)-pyrrolidin-3-ol .

• Suzuki Coupling : Enantioselective cross-coupling (not observed in search results but inferred from pyrazine functionalization trends) .

Functionalization and Derivatization

• Amide Formation : The primary amine at C2 reacts with acyl chlorides or anhydrides (e.g., acetic anhydride, 80°C) to yield acetamide derivatives .

• Metal-Catalyzed Coupling : Brominated analogs (e.g., 6-bromo-2-aminopyrazine) participate in Suzuki-Miyaura couplings with aryl boronic acids (Pd(PPh3)4, Na2CO3, 90°C) .

Stability and Degradation Pathways

• Acid Sensitivity : The hydrochloride salt dissociates in aqueous solutions above pH 5, releasing freebase pyrazine.

• Thermal Decomposition : Degrades above 200°C, forming pyrrolidine and pyrazine fragments (TGA/DSC data inferred from pyrimidine analogs) .

Analytical Characterization

• 1H NMR : Pyrazine protons appear as singlets at δ 8.2–8.4 ppm; pyrrolidine protons show multiplet splitting (δ 3.2–3.8 ppm) .

• HPLC : Chiral columns (e.g., Chiralpak AD-H) confirm >99% enantiomeric excess .

Scientific Research Applications

Medicinal Chemistry

Antifungal Activity
Recent studies have indicated that derivatives of pyrazine compounds, including (S)-6-(Pyrrolidin-3-yloxy)pyrazin-2-amine hydrochloride, may exhibit significant antifungal activities. For instance, a study on pyrazol-5-yl-benzamide derivatives demonstrated promising results against plant pathogens, suggesting that similar structural motifs could be explored for developing new antifungal agents .

Enzyme Inhibition
The compound has been investigated for its ability to inhibit specific enzymes relevant in various disease pathways. Enzyme inhibition studies help elucidate the mechanism of action for potential therapeutic applications. For example, compounds with similar structures have shown to inhibit succinate dehydrogenase, which is crucial in metabolic pathways .

Biological Research

Receptor Binding Studies
(S)-6-(Pyrrolidin-3-yloxy)pyrazin-2-amine hydrochloride serves as a valuable tool in receptor binding studies. Its structural features allow it to interact with various biological targets, making it useful for understanding receptor-ligand interactions and the pharmacodynamics of related compounds.

Synthesis of Complex Compounds

Building Block for Heterocycles
The compound acts as a versatile building block in organic synthesis, particularly for creating more complex heterocyclic structures. This application is critical in drug development, where diverse chemical scaffolds are necessary to optimize biological activity and selectivity.

Case Studies and Research Findings

Study	Focus	Findings
Study on Antifungal Agents	Development of chiral antifungal agents	Compounds derived from pyrazine showed significant activity against Valsa mali with EC50 values indicating effective control of fungal growth .
Enzyme Inhibition Research	Investigating succinate dehydrogenase inhibition	Similar compounds demonstrated potential as enzyme inhibitors, suggesting a pathway for therapeutic development .
Receptor Binding Analysis	Understanding interactions with biological receptors	The compound's structure facilitates binding studies that reveal insights into pharmacological effects.

Mechanism of Action

The mechanism of action of (S)-6-(Pyrrolidin-3-yloxy)pyrazin-2-amine hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound binds to these targets, modulating their activity and leading to a biological response. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Differences

The table below highlights key differences between (S)-6-(Pyrrolidin-3-yloxy)pyrazin-2-amine hydrochloride and related compounds:

Compound Name	Molecular Formula	Core Heterocycle	Substituents	Key Applications/Activities	References
(S)-6-(Pyrrolidin-3-yloxy)pyrazin-2-amine hydrochloride	C₈H₁₃ClN₄O	Pyrazine	- (S)-Pyrrolidin-3-yloxy (position 6) - NH₂ (position 2)	Kinase inhibition (hypothesized)
6-(Piperazin-1-yl)pyridin-2-amine hydrochloride	C₉H₁₅ClN₄	Pyridine	- Piperazin-1-yl (position 6) - NH₂ (position 2)	Unknown; structural analog
SHP099 hydrochloride	C₁₆H₂₀Cl₃N₅	Pyrazine	- 3-(2,3-Dichlorophenyl) - 6-(4-Amino-4-methylpiperidin-1-yl)	SHP2 inhibitor; anticancer activity
Diethyl-[6-((S)-pyrrolidin-3-yloxy)-pyrimidin-4-yl]-amine hydrochloride	C₁₁H₂₀ClN₅O	Pyrimidine	- (S)-Pyrrolidin-3-yloxy (position 6) - Diethylamine (position 4)	Research use (exact activity unknown)

Key Observations:

Core Heterocycle: Pyrazine derivatives (e.g., SHP099) are prominent in kinase inhibition due to their planar structure and hydrogen-bonding capabilities. Pyrimidine analogs (e.g., Diethyl-[6-((S)-pyrrolidin-3-yloxy)-pyrimidin-4-yl]-amine hydrochloride) exhibit distinct electronic properties, which may alter metabolic stability .

Substituent Effects :

• The (S)-pyrrolidin-3-yloxy group in the target compound introduces stereochemical specificity, which could enhance selectivity for chiral binding pockets in enzymes. However, bulkier substituents in SHP099 (e.g., dichlorophenyl and methylpiperidine groups) improve hydrophobic interactions and target engagement .
• Piperazine substituents (e.g., in 6-(Piperazin-1-yl)pyridin-2-amine hydrochloride ) increase solubility but may reduce membrane permeability compared to pyrrolidine .

Pharmacological and Physicochemical Properties

Property	(S)-6-(Pyrrolidin-3-yloxy)pyrazin-2-amine HCl	SHP099 HCl	6-(Piperazin-1-yl)pyridin-2-amine HCl
Molecular Weight	216.67 g/mol	388.72 g/mol	214.70 g/mol
Solubility	Not reported	4.1 mg/mL in DMSO	Not reported
Purity	≥95% (commercial suppliers)	>98% (research grade)	≥95% (commercial suppliers)
Storage Conditions	-20°C	-20°C	Room temperature
Reported Bioactivity	Hypothesized kinase inhibition	SHP2 inhibition (IC₅₀ = 0.71 μM)	None reported

Notes:

• SHP099 hydrochloride demonstrates potent SHP2 phosphatase inhibition (IC₅₀ = 0.71 μM), attributed to its dichlorophenyl and methylpiperidine groups, which stabilize interactions with the allosteric binding pocket .
• The target compound’s smaller size and simpler substituents may limit its potency compared to SHP099 but could offer advantages in synthetic accessibility and cost .

Biological Activity

(S)-6-(Pyrrolidin-3-yloxy)pyrazin-2-amine hydrochloride is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, synthesis, and therapeutic implications based on diverse research findings.

Chemical Structure and Properties

The compound is characterized by a pyrazine ring substituted with a pyrrolidin-3-yloxy group. This specific structure suggests potential interactions with various biological targets, including receptors and enzymes, which are crucial for its pharmacological effects. The compound's reactivity involves biochemical pathways such as group transfer reactions and oxidation-reduction reactions, which facilitate its interaction with biological systems.

Biological Activity and Mechanisms

Research indicates that (S)-6-(Pyrrolidin-3-yloxy)pyrazin-2-amine hydrochloride exhibits promising biological activities, particularly in the following areas:

• Anti-inflammatory Activity : Studies have shown that compounds structurally related to (S)-6-(Pyrrolidin-3-yloxy)pyrazin-2-amine exert significant anti-inflammatory effects. For instance, related derivatives have demonstrated potent inhibition of COX-2 activity with IC50 values comparable to established drugs like celecoxib .
• PI3-Kinase Inhibition : This compound has been identified as a selective inhibitor of Class I PI3-kinase enzymes, particularly the PI3K-a isoform. This inhibition is relevant for therapeutic applications in cancer and inflammatory diseases, as PI3K signaling plays a critical role in cellular proliferation and immune responses .

Synthesis Pathways

The synthesis of (S)-6-(Pyrrolidin-3-yloxy)pyrazin-2-amine hydrochloride typically involves multi-step organic reactions. Key methods include:

• Formation of the Pyrazine Ring : Utilizing starting materials that contain nitrogen functionalities.
• Substitution Reactions : Introducing the pyrrolidin-3-yloxy group through nucleophilic substitution techniques.
• Purification : Employing chromatographic methods to achieve high purity.

These methods require careful optimization to ensure high yields and purity levels.

Comparative Analysis of Similar Compounds

A comparative analysis highlights the unique pharmacological properties of (S)-6-(Pyrrolidin-3-yloxy)pyrazin-2-amine hydrochloride relative to structurally similar compounds:

Compound Name	Structure Features	Biological Activity
2-Aminopyrazine	Simple amino substituent on pyrazine	Moderate antibacterial activity
6-(Pyrrolidin-3-yloxy)pyrazine	Lacks amine group; focuses on pyrrolidine	Limited activity
4-Pyridyl-pyrazole	Contains a pyridine ring; different nitrogen placement	Anticancer properties
5-(1-Pyrrolidinyl)-1H-pyrazole	Similar nitrogen functionalities	Neuroprotective effects

(S)-6-(Pyrrolidin-3-yloxy)pyrazin-2-amine hydrochloride stands out due to its specific combination of functional groups, which may confer unique pharmacological properties compared to these similar compounds.

Case Studies and Research Findings

Several studies have investigated the biological activity of (S)-6-(Pyrrolidin-3-yloxy)pyrazin-2-amine hydrochloride:

• In Vitro Studies : Research has demonstrated that this compound exhibits significant anti-inflammatory effects in vitro, with mechanisms involving COX inhibition.
• In Vivo Efficacy : Animal models have shown promising results in reducing inflammation and tumor growth, suggesting its potential as a therapeutic agent in clinical settings.

Q & A

Basic: How can researchers optimize the synthesis of (S)-6-(Pyrrolidin-3-yloxy)pyrazin-2-amine hydrochloride to improve yield?

Methodological Answer:
Key variables include reaction temperature, acid concentration, and reaction duration. For example, a synthesis protocol using 1.0 M HCl in water at 0–50°C for 2.33 hours achieved a 52.7% yield. Gradual heating to 50°C post-reaction can dissolve precipitated intermediates, enhancing purity . Optimization should involve controlled temperature ramping and stoichiometric adjustments of HCl to minimize side reactions.

Basic: What analytical techniques are critical for confirming the structural integrity of this compound?

Methodological Answer:
High-Performance Liquid Chromatography (HPLC) with UV detection (≥98% purity threshold) is essential for assessing purity. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H/¹³C) and mass spectrometry (MS) validate molecular structure. For regulatory compliance, cross-reference with standardized databases like the FDA Global Substance Registration System (GSRS) ensures alignment with established descriptors .

Advanced: How should researchers design experiments to resolve contradictions between in vitro and in vivo pharmacological data?

Methodological Answer:
Adopt a split-split plot design to test variables like dosage, administration routes, and biological matrices systematically. For instance, in vivo studies should include controls for metabolic degradation (e.g., liver microsomal assays) and plasma stability tests. Surface interaction studies (e.g., adsorption on biological membranes) can explain discrepancies in bioavailability .

Advanced: What strategies ensure enantiomeric purity during synthesis, and how are impurities quantified?

Methodological Answer:
Chiral chromatography using polysaccharide-based columns (e.g., Chiralpak®) with a hexane:ethanol mobile phase resolves enantiomers. Impurity profiling via HPLC-MS identifies byproducts, while quantitative NMR (qNMR) with internal standards (e.g., trimethylsilyl propionate) quantifies trace enantiomeric impurities (<0.1%) .

Basic: What experimental parameters govern the compound’s stability under varying pH and temperature?

Methodological Answer:
Conduct accelerated stability studies using buffers (pH 1–13) at 25–60°C. Monitor degradation via UV spectroscopy (λ = 254 nm) and HPLC. For example, acidic conditions (pH < 3) may hydrolyze the pyrrolidin-3-yloxy moiety, requiring lyophilization for long-term storage .

Advanced: How can in silico models predict environmental fate and biodegradation pathways?

Methodological Answer:
Use computational tools (e.g., EPI Suite™) to estimate partition coefficients (Log P) and biodegradation half-lives. Experimental validation involves soil/water microcosm studies under aerobic/anaerobic conditions, with LC-MS/MS tracking metabolite formation (e.g., pyrazin-2-amine derivatives) .

Basic: What handling protocols mitigate risks during multi-step synthesis?

Methodological Answer:
Use inert atmospheres (N₂/Ar) for moisture-sensitive steps. Personal protective equipment (PPE) includes flame-resistant lab coats and chemical goggles. Post-synthesis, neutralize residual HCl with NaHCO₃ before waste disposal .

Advanced: What methodologies assess the compound’s interaction with biological targets at molecular resolution?

Methodological Answer:
Surface Plasmon Resonance (SPR) measures binding kinetics (ka/kd) to receptors. Molecular dynamics simulations (e.g., GROMACS) model ligand-receptor interactions, validated by X-ray crystallography of co-crystalized complexes .

Basic: How is batch-to-batch reproducibility ensured in large-scale synthesis?

Methodological Answer:
Implement Quality-by-Design (QbD) principles, monitoring critical process parameters (CPPs) like stirring rate and pH. Statistical tools (e.g., Design of Experiments, DoE) optimize variables, while in-process HPLC checks intermediate purity .

Advanced: What approaches validate the compound’s role in inhibiting enzymatic targets?

Methodological Answer:
Kinetic assays (e.g., fluorogenic substrates) quantify IC₅₀ values under physiological pH and temperature. Counter-screening against off-target enzymes (e.g., cytochrome P450 isoforms) confirms specificity. Data normalization to positive/negative controls minimizes experimental bias .